molecular formula C14H20ClNO3S B275221 1-(5-Chloro-2-propoxyphenyl)sulfonylpiperidine

1-(5-Chloro-2-propoxyphenyl)sulfonylpiperidine

Cat. No. B275221
M. Wt: 317.8 g/mol
InChI Key: LWSKNWLIAPQJOW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(5-Chloro-2-propoxyphenyl)sulfonylpiperidine is a chemical compound that has been widely studied for its potential use in scientific research. It is commonly referred to as CSP or CSP-1103 and is known for its unique structure and properties.

Mechanism of Action

The exact mechanism of action of CSP-1103 is not fully understood, but it is thought to act on the central nervous system by modulating the activity of certain neurotransmitters. It has been shown to interact with the mu-opioid receptor, which is involved in pain regulation, as well as the GABA-A receptor, which is involved in anxiety and seizure control.
Biochemical and Physiological Effects:
CSP-1103 has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce pain sensitivity in animal models, as well as reduce inflammation. It has also been shown to have anti-convulsant properties and may be effective in treating certain types of seizures. Additionally, it has been shown to have anxiolytic effects, meaning it may be effective in reducing anxiety.

Advantages and Limitations for Lab Experiments

One advantage of using CSP-1103 in lab experiments is its unique structure and properties, which make it a useful tool for studying the central nervous system. Additionally, it has been shown to have a relatively low toxicity profile, meaning it can be used in higher doses without causing harm to animals. One limitation of using CSP-1103 is its relatively high cost compared to other research chemicals.

Future Directions

There are several potential future directions for research on CSP-1103. One area of interest is its potential use in treating addiction, particularly opioid addiction. It has been shown to reduce the rewarding effects of opioids in animal models, suggesting it may be effective in reducing drug-seeking behavior in humans. Additionally, it may be useful in studying the role of the mu-opioid receptor in addiction and pain regulation. Another potential area of research is its use in treating neurological disorders such as epilepsy and anxiety disorders. Further studies are needed to fully understand the potential applications of CSP-1103 in these areas.

Synthesis Methods

The synthesis of CSP-1103 involves several steps, including the reaction of 5-chloro-2-propoxyaniline with piperidine, followed by the addition of sulfuric acid and acetic anhydride. The final product is obtained through purification and isolation techniques. This synthesis method has been optimized over the years to improve the yield and purity of the final product.

Scientific Research Applications

CSP-1103 has been studied extensively for its potential use in scientific research. It has been shown to have a variety of pharmacological effects, including analgesic, anti-inflammatory, and anti-convulsant properties. It has also been studied for its potential use in treating addiction and neurological disorders.

properties

Product Name

1-(5-Chloro-2-propoxyphenyl)sulfonylpiperidine

Molecular Formula

C14H20ClNO3S

Molecular Weight

317.8 g/mol

IUPAC Name

1-(5-chloro-2-propoxyphenyl)sulfonylpiperidine

InChI

InChI=1S/C14H20ClNO3S/c1-2-10-19-13-7-6-12(15)11-14(13)20(17,18)16-8-4-3-5-9-16/h6-7,11H,2-5,8-10H2,1H3

InChI Key

LWSKNWLIAPQJOW-UHFFFAOYSA-N

SMILES

CCCOC1=C(C=C(C=C1)Cl)S(=O)(=O)N2CCCCC2

Canonical SMILES

CCCOC1=C(C=C(C=C1)Cl)S(=O)(=O)N2CCCCC2

Origin of Product

United States

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